2-(5,6-dimethyl-1H-benzimidazol-1-yl)-N,N-bis(2-methylpropyl)acetamide

• IUPAC Name: 2-(5,6-dimethylbenzimidazol-1-yl)-N,N-bis(2-methylpropyl)acetamide
• InChI: InChI=1S/C19H29N3O/c1-13(2)9-21(10-14(3)4)19(23)11-22-12-20-17-7-15(5)16(6)8-18(17)22/h7-8,12-14H,9-11H2,1-6H3
• InChI Key: SIWPMSHVVCLDLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)CC(=O)N(CC(C)C)CC(C)C
• Molecular Formula: C19H29N3O
• Molecular Weight: 315.5 g/mol

Description

2-(5,6-dimethyl-1H-benzimidazol-1-yl)-N,N-bis(2-methylpropyl)acetamide, also known as DMBI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. DMBI belongs to the class of benzimidazole compounds, which are known for their diverse biological activities.

Scientific Research Applications

Biological Effects and Toxicology

Kennedy (2001) reviews the toxicology of acetamide and its derivatives, underscoring their commercial importance and the biological consequences of exposure. This review highlights the varied biological responses among chemicals like acetamide, formamide, and their derivatives, pointing to significant advancements in understanding their biological impacts over decades Kennedy, 2001.

DNA Interaction and Usage in Biology

Issar and Kakkar (2013) discuss Hoechst 33258 and its analogues, which, like the benzimidazole derivatives, bind strongly to the minor groove of DNA, showcasing the utility of these compounds in biological research, particularly for DNA staining and analysis. This work illustrates the role of benzimidazole derivatives in understanding DNA structure and function Issar & Kakkar, 2013.

Antitumor Activity

Iradyan et al. (2009) provide a review on imidazole derivatives, including benzimidazole, highlighting their potential in antitumor drug development. This review emphasizes the structure-activity relationship and the synthesis of compounds with antitumor properties, offering insight into the development of new therapeutic agents Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009.